Cas no 851973-08-5 (1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride)

• Product Name: 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride
• CAS No: 851973-08-5
• MF: C₆H₇ClN₂O
• MW: 158.58558011055
• MDL: MFCD03421485
• CID: 2196503
• PubChem ID: 3159699
• Update Time: 2025-06-07

1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride
• GTXIUQFVBGZSJJ-UHFFFAOYSA-N
• MFCD03421485
• STK349103
• 1H-pyrazole-4-carbonyl chloride, 1,5-dimethyl-
• 1,5-dimethyl-1H-pyrazole-4-carboxylic acid chloride
• 851973-08-5
• 1,5-dimethylpyrazole-4-carbonyl chloride
• AKOS000308563
• ALBB-009194
• SCHEMBL3050197
• DTXSID90390245
• LS-03015
• H25058

• MDL： MFCD03421485
• Inchi： 1S/C6H7ClN2O/c1-4-5(6(7)10)3-8-9(4)2/h3H,1-2H3
• InChI Key： GTXIUQFVBGZSJJ-UHFFFAOYSA-N
• SMILES： ClC(C1C=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 158.0246905g/mol
• Monoisotopic Mass: 158.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 237.2±20.0 °C at 760 mmHg
• Flash Point: 97.2±21.8 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride

1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride (CAS No. 851973-08-5): A Comprehensive Overview

1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride (CAS No. 851973-08-5) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique pyrazole core and carbonyl chloride functional group, offers a wide range of applications due to its reactivity and structural diversity.

The chemical structure of 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride consists of a pyrazole ring with two methyl groups at the 1 and 5 positions, and a carbonyl chloride group attached to the 4-position. This configuration imparts specific chemical properties that make it an attractive building block for various synthetic transformations. The pyrazole ring is known for its biological activity and stability, while the carbonyl chloride group provides high reactivity for nucleophilic substitution reactions.

In recent years, 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride has been extensively studied for its potential in drug discovery and development. One notable application is in the synthesis of novel pyrazole-based drugs. Pyrazoles are a class of heterocyclic compounds that have shown promise in treating various diseases, including cancer, inflammation, and neurological disorders. The carbonyl chloride group in this compound can be readily converted into other functional groups through reactions such as amidation, esterification, and thioesterification, making it a valuable intermediate in the synthesis of bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride in the development of potent inhibitors for specific protein kinases. These inhibitors have shown promising results in preclinical studies for their ability to selectively target cancer cells while minimizing toxicity to healthy cells. The study demonstrated that the unique structure of this compound allows for fine-tuning of the pharmacological properties of the resulting drugs, making it a valuable tool in medicinal chemistry.

Beyond its applications in drug discovery, 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride has also found use in materials science. The pyrazole ring is known for its ability to form stable complexes with various metal ions, which can be exploited to create new materials with unique properties. For example, researchers at the University of California have used this compound to synthesize metal-organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage, catalysis, and separation processes.

The synthetic versatility of 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride is further enhanced by its compatibility with a wide range of synthetic methods. It can be readily prepared through well-established routes such as the reaction of 1,5-dimethylpyrazole with phosgene or thionyl chloride. This ease of synthesis makes it an accessible starting material for researchers and industrial chemists alike.

In conclusion, 1,5-Dimethyl-1H-pyrazole-4-carbonyl chloride (CAS No. 851973-08-5) is a multifaceted compound with significant potential in both academic research and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for synthetic chemists working in fields such as medicinal chemistry and materials science. As research continues to uncover new applications and properties of this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.